Cas no 16345-42-9 (Benzoic acid,3,5-dinitro-, potassium salt (1:1))

Benzoic acid,3,5-dinitro-, potassium salt (1:1) structure
16345-42-9 structure
Product Name:Benzoic acid,3,5-dinitro-, potassium salt (1:1)
CAS No:16345-42-9
MF:C7H3KN2O6
MW:250.206822633743
CID:98603
PubChem ID:12126418
Update Time:2025-04-18

Benzoic acid,3,5-dinitro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-dinitro-, potassium salt (1:1)
    • 3 5-DINITROBENZOIC ACID POTASSIUM SALT (MIXED)
    • 3,5-dinitrobenzoic acid potassium salt
    • 3,5-DINITROBENZOIC ACID, POTASSIUM SALT MIXED
    • FT-0709005
    • 16345-42-9
    • SCHEMBL12393446
    • potassium 3,5-dinitrobenzoate
    • Diethylaminehydrochloride
    • potassium;3,5-dinitrobenzoate
    • Inchi: 1S/C7H4N2O6.K/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;/h1-3H,(H,10,11);/q;+1/p-1
    • InChI Key: CBPYOHALYYGNOE-UHFFFAOYSA-M
    • SMILES: [K+].[O-][N+](C1C=C(C(=O)[O-])C=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 249.96281730g/mol
  • Monoisotopic Mass: 249.96281730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 265
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132Ų
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd